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Compound of Interest

Compound Name:
(4-Hydroxyphenyl)(oxo)acetyl

chloride

CAS No.: 75244-66-5

Cat. No.: B13959244

Get Quote

Executive Summary & Compound Profile
(4-Hydroxyphenyl)(oxo)acetyl chloride (CAS: 75244-66-5) is a highly reactive

-keto acid chloride intermediate. Unlike standard acyl chlorides, this compound possesses a
bifunctional nature: it contains a nucleophilic phenolic hydroxyl group (

) and an electrophilic acid chloride group (

).

Critical Insight: This dual functionality creates an inherent pathway for intermolecular self-

condensation (polymerization). While the compound can be generated, it is thermodynamically

predisposed to form polyesters or dimers, particularly in concentrated solutions or the solid

state. Consequently, isolation is strongly discouraged for most applications. The "Best Practice"

standard is in situ generation or the use of a phenol-protected precursor.
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Property Data

IUPAC Name 2-(4-Hydroxyphenyl)-2-oxoacetyl chloride

Molecular Formula

Molecular Weight 184.58 g/mol

Physical State Viscous oil or low-melting solid (highly unstable)

Solubility
Reacts violently with water/alcohols; soluble in

DCM, THF, Toluene

Primary Hazard Corrosive, Lachrymator, Moisture Sensitive

Stability Analysis & Degradation Mechanisms
Intermolecular Self-Condensation (The Primary Risk)
The most significant stability threat is not hydrolysis, but self-polymerization. The phenolic

oxygen of one molecule attacks the acyl chloride carbonyl of another, releasing HCl and

forming a polyester linkage. This reaction accelerates under:

Basic conditions: Even weak bases (or traces of moisture) deprotonate the phenol, making it

a potent phenoxide nucleophile.

High Concentration: Neat oil or concentrated solutions increase collision frequency.

Room Temperature: Thermal energy overcomes the activation barrier for condensation.

Hydrolytic Instability
Like all

-keto acid chlorides, the electron-withdrawing effect of the adjacent ketone makes the acyl
chloride carbonyl highly electrophilic.

Mechanism: Rapid attack by water yields 4-hydroxyphenylglyoxylic acid and HCl.

Visual Indicator: Fuming (white mist) upon exposure to air indicates HCl release and active

degradation.
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Decarbonylation
At elevated temperatures (

),

-keto acid chlorides can extrude carbon monoxide (

) to form the corresponding benzoyl chloride derivative. This is catalyzed by transition metals or
Lewis acids often used in synthesis.
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Figure 1: Primary degradation pathways. Self-condensation is the dominant mode of failure in

anhydrous storage.

Storage Protocols
Due to the risks outlined above, long-term storage of the free phenol form is not recommended.

If storage is unavoidable, the following strict conditions apply.

The "Zero-Tolerance" Storage Standard
Atmosphere: Strictly inert (Argon or Nitrogen). Use a glovebox or Schlenk storage tube with

a high-vacuum PTFE valve (Young's tap).

Temperature:-20°C or lower. Low temperature kinetically inhibits the self-condensation

reaction.
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Physical Form: Store as a frozen solution in a non-nucleophilic solvent (e.g.,

or Toluene) rather than a neat solid. Dilution reduces intermolecular collisions.

Container: Amber glass (to prevent photochemical radical formation) with a PTFE-lined

septum. Do not use standard rubber septa, as HCl vapors will degrade them.

Recommended Alternative: Store the Precursor
Store the stable precursor, 4-hydroxyphenylglyoxylic acid, or a protected variant (e.g., 4-

acetoxyphenylglyoxylic acid). Convert to the chloride only immediately before use.

Experimental Protocols
Protocol A: In Situ Generation (Recommended)
Use this method for direct coupling with amines or alcohols.

Reagents:

4-Hydroxyphenylglyoxylic acid (1.0 eq)

Thionyl chloride (

) (1.5 eq) or Oxalyl chloride (

) (1.2 eq)

Catalytic DMF (1-2 drops)

Solvent: Dry Dichloromethane (DCM) or Toluene.

Step-by-Step:

Suspension: Suspend the acid in dry DCM under Argon at 0°C.

Activation: Add

dropwise. Add catalytic DMF.[1]

Reaction: Allow to warm to Room Temperature (RT). Stir for 1-2 hours. Evolution of gas (
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) indicates reaction progress.

Note: Do not reflux unless necessary, to avoid decarbonylation.

Evaporation (Critical): Remove solvent and excess

under high vacuum at <30°C.

Usage: Redissolve the resulting residue immediately in fresh dry solvent and cannulate into

the nucleophile solution. Do not store the residue.

Protocol B: The "Protection Strategy" (High Purity)
Use this method if the final product requires purification or if the reaction is slow.

Protection: Acetylate the phenol using Acetic Anhydride/Pyridine to form 4-

acetoxyphenylglyoxylic acid. This molecule is stable.

Chlorination: Convert the protected acid to 4-acetoxyphenylglyoxylyl chloride using standard

reflux. This acid chloride is stable and can be distilled or stored.

Coupling: React with your target nucleophile.

Deprotection: Remove the acetyl group (e.g., using mild base or enzymatic hydrolysis) to

reveal the phenol.
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Figure 2: Decision tree for selecting the correct synthesis workflow. Method B is preferred for

scalability.

Quality Control & Self-Validation
To verify the quality of the generated acid chloride without isolating it:

The Methanol Quench Test: Take a 50
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aliquot of the reaction mixture. Quench into 500

of dry methanol.

Analysis: Run TLC or LC-MS.

Success: You should see a clean conversion to the methyl ester (Methyl 4-

hydroxyphenylglyoxylate).

Failure: Presence of starting acid indicates incomplete activation. Multiple spots indicate

polymerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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